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Introduction
Apoptosis, or programmed cell death, is a fundamental biological process essential for tissue

homeostasis and the elimination of damaged or infected cells. A key event in the apoptotic

cascade is the activation of caspases, a family of cysteine proteases. Caspase-8, an initiator

caspase in the extrinsic apoptosis pathway, plays a critical role in activating the intrinsic

mitochondrial pathway through the cleavage of BID (BH3 Interacting-Domain Death Agonist), a

pro-apoptotic member of the Bcl-2 family. This cleavage event generates a truncated fragment

known as tBID. The tBID ELISA (Enzyme-Linked Immunosorbent Assay) kit is a highly specific

and sensitive tool designed for the quantitative measurement of cleaved BID in various

biological samples, providing a reliable method to monitor the activation of the caspase-8-

mediated apoptotic pathway.

This document provides detailed application notes and protocols for the use of a tBID ELISA

kit, intended to guide researchers, scientists, and drug development professionals in accurately

assessing apoptosis in their experimental models.
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Principle of the Assay
The tBID ELISA kit is a solid-phase sandwich enzyme-linked immunosorbent assay. The

microtiter plate is pre-coated with a monoclonal antibody specific for the neo-epitope of BID

that is exposed upon cleavage by caspase-8. This ensures that only the truncated (active) form

of BID is captured. Samples or standards are added to the wells, and any tBID present will

bind to the immobilized antibody. After washing, a biotin-conjugated polyclonal antibody specific

for a different epitope on BID is added, which binds to the captured tBID, forming a "sandwich".

Subsequently, a streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to

the biotinylated detection antibody. Following another wash step, a chromogenic substrate

solution is added. The HRP enzyme catalyzes the conversion of the substrate, resulting in a

color change that is proportional to the amount of tBID bound. The reaction is then stopped,

and the optical density (OD) is measured at a specific wavelength. The concentration of tBID in

the samples is determined by interpolating from a standard curve generated with known

concentrations of recombinant tBID.

Data Presentation
Quantitative Data Summary
The following tables summarize the typical performance characteristics of a tBID ELISA kit.

Note that these values are for representation purposes and may vary between different kit

manufacturers and batches. Always refer to the kit-specific datasheet for the most accurate

information.

Table 1: Typical Standard Curve
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tBID Concentration (pg/mL) Optical Density (OD) at 450 nm

1000 2.154

500 1.647

250 1.182

125 0.828

62.5 0.538

31.25 0.426

15.6 0.256

0 0.094

Table 2: Assay Performance Characteristics

Parameter Specification

Detection Range 15.6 - 1000 pg/mL

Sensitivity (Limit of Detection) < 10 pg/mL

Intra-Assay Precision (CV%) < 10%[1][2][3]

Inter-Assay Precision (CV%) < 15%[1][2][3]

Spike/Recovery 80-120%[4][5]

Linearity of Dilution 80-120%[6]

Sample Types
Cell Lysates, Tissue Homogenates, Serum,

Plasma

Specificity

Highly specific for cleaved human BID. No

significant cross-reactivity with full-length BID or

other related proteins.
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Sample Preparation
Proper sample preparation is crucial for accurate and reproducible results. The following are

general guidelines for common sample types.

1. Cell Lysates:

Culture cells to the desired density and treat as required to induce apoptosis.

For adherent cells, wash twice with ice-cold PBS. For suspension cells, centrifuge at 1500

rpm for 5 minutes and wash the cell pellet twice with ice-cold PBS.

Resuspend the cell pellet in a non-denaturing lysis buffer (e.g., RIPA buffer without SDS)

containing a protease inhibitor cocktail. A recommended starting volume is 1 mL of lysis

buffer per 10^7 cells.

Incubate on ice for 30 minutes with occasional vortexing.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

Carefully collect the supernatant (lysate) and store on ice for immediate use or aliquot and

store at -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

Determine the total protein concentration of the lysate using a suitable protein assay (e.g.,

BCA assay). It is recommended to normalize samples to the same total protein concentration

before performing the ELISA.

2. Tissue Homogenates:

Excise tissue and rinse with ice-cold PBS to remove excess blood.

Mince the tissue into small pieces and weigh.

Add ice-cold lysis buffer (as for cell lysates) at a ratio of 1:4 (w/v) (e.g., 100 mg of tissue in

400 µL of lysis buffer).

Homogenize the tissue using a dounce homogenizer or a sonicator on ice.
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Incubate on ice for 30 minutes.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Collect the supernatant and proceed as with cell lysates.

3. Serum:

Collect whole blood in a serum separator tube.

Allow the blood to clot for 30 minutes at room temperature.

Centrifuge at 1000 x g for 15 minutes.

Carefully collect the serum and assay immediately or aliquot and store at -80°C.

4. Plasma:

Collect whole blood into tubes containing an anticoagulant (e.g., EDTA, heparin, or citrate).

Centrifuge at 1000 x g for 15 minutes within 30 minutes of collection.

Collect the plasma and assay immediately or aliquot and store at -80°C.

ELISA Protocol
Materials Provided in a Typical Kit:

96-well microplate pre-coated with anti-tBID antibody

Recombinant tBID standard

Biotin-conjugated anti-BID detection antibody

Streptavidin-HRP conjugate

Standard diluent

Assay diluent
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Wash buffer concentrate

TMB substrate

Stop solution

Plate sealers

Materials Required but Not Provided:

Deionized or distilled water

Precision pipettes and tips

Microplate reader capable of measuring absorbance at 450 nm

Squirt bottle, manifold dispenser, or automated plate washer

Tubes for standard and sample dilutions

Vortex mixer

Assay Procedure:

Reagent Preparation:

Bring all reagents and samples to room temperature before use.

Prepare the wash buffer by diluting the concentrate with deionized water as instructed in

the kit manual.

Prepare the tBID standards by performing a serial dilution of the stock standard in the

provided standard diluent. A typical standard curve may range from 1000 pg/mL down to 0

pg/mL.

Dilute samples to a concentration that falls within the detection range of the assay. If the

expected concentration is unknown, it is recommended to test several dilutions.

Assay Steps:
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Add 100 µL of each standard and diluted sample to the appropriate wells. It is

recommended to run all standards and samples in duplicate.

Cover the plate with a plate sealer and incubate for 2 hours at room temperature.

Aspirate the liquid from each well and wash the plate four times with 300 µL of wash buffer

per well. After the final wash, invert the plate and blot it against a clean paper towel to

remove any remaining wash buffer.

Add 100 µL of the biotin-conjugated detection antibody to each well.

Cover the plate and incubate for 1 hour at room temperature.

Repeat the wash step as described above.

Add 100 µL of the streptavidin-HRP conjugate to each well.

Cover the plate and incubate for 30 minutes at room temperature.

Repeat the wash step as described above.

Add 100 µL of TMB substrate to each well.

Incubate the plate for 15-20 minutes at room temperature in the dark. A blue color will

develop.

Add 50 µL of stop solution to each well. The color will change from blue to yellow.

Read the absorbance of each well at 450 nm within 30 minutes of adding the stop

solution.

Data Analysis
Calculate the average OD for each set of replicate standards and samples.

Subtract the average OD of the zero standard (blank) from all other OD values.

Generate a standard curve by plotting the corrected average OD values for each standard

on the y-axis against the corresponding tBID concentration on the x-axis. A four-parameter
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logistic (4-PL) curve fit is recommended for optimal accuracy.[7]

Determine the concentration of tBID in the samples by interpolating their corrected average

OD values from the standard curve.

Multiply the interpolated concentration by the dilution factor to obtain the actual concentration

of tBID in the original undiluted sample.

Mandatory Visualizations
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Caption: tBID Signaling Pathway in Apoptosis.
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Caption: tBID ELISA Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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